Cas no 2060059-21-2 (4'-tert-Butyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane])

• Product Name: 4'-tert-Butyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]
• CAS No: 2060059-21-2
• MF: C₁₆H₂₈O
• MW: 236.392925262451
• CID: 5745160
• PubChem ID: 137702818
• Update Time: 2025-07-20

4'-tert-Butyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] Chemical and Physical Properties

Names and Identifiers

• 2060059-21-2
• 4'-tert-Butyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]
• EN300-330873
• Spiro[cyclohexane-1,4'-[3]oxabicyclo[5.1.0]octane], 4-(1,1-dimethylethyl)-

• Inchi： 1S/C16H28O/c1-15(2,3)14-5-8-16(9-6-14)7-4-12-10-13(12)11-17-16/h12-14H,4-11H2,1-3H3
• InChI Key： PABQVXCTTAFBMR-UHFFFAOYSA-N
• SMILES： O1CC2CC2CCC21CCC(C(C)(C)C)CC2

Computed Properties

• Exact Mass: 236.214015512g/mol
• Monoisotopic Mass: 236.214015512g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 0.96±0.1 g/cm3(Predicted)
• Boiling Point: 286.2±8.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes Oxepanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxepanes

Additional information on 4'-tert-Butyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

Comprehensive Overview of 4'-tert-Butyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (CAS No. 2060059-21-2): Properties, Applications, and Industry Insights

4'-tert-Butyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] (CAS No. 2060059-21-2) is a specialized organic compound with a unique spirocyclic and bicyclic structure, making it a subject of interest in advanced chemical research and industrial applications. This compound belongs to the class of oxygen-containing heterocycles, which are widely studied for their potential in material science, pharmaceutical intermediates, and fragrance formulations. Its molecular architecture, featuring a tert-butyl group and a 3-oxaspiro framework, contributes to its stability and reactivity, enabling diverse functionalization opportunities.

In recent years, the demand for high-performance specialty chemicals like 4'-tert-Butyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] has surged, driven by innovations in green chemistry and sustainable synthesis. Researchers and manufacturers are increasingly focusing on eco-friendly catalysts and low-waste processes to produce such compounds, aligning with global trends toward carbon neutrality. The compound's CAS No. 2060059-21-2 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge developments.

The spirocyclic structure of this compound offers exceptional steric hindrance and thermal stability, making it suitable for high-temperature applications. Industries such as polymers and coatings explore its use as a cross-linking agent or modifier to enhance material properties. Additionally, its potential role in flavor and fragrance formulations is under investigation, as the tert-butyl group can impart distinct olfactory characteristics. These attributes position 4'-tert-Butyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] as a versatile candidate for niche markets.

From a synthetic perspective, the compound's bicyclo[5.1.0]octane core presents intriguing challenges and opportunities for asymmetric synthesis and stereoselective reactions. Chemists are exploring microwave-assisted synthesis and flow chemistry techniques to optimize its production, addressing common queries like "How to improve yield in spirocyclic compound synthesis?" or "What are the latest advancements in heterocyclic chemistry?". Such topics dominate discussions in organic chemistry forums and research publications, underscoring the compound's scientific significance.

In the context of market trends, 4'-tert-Butyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is gaining traction due to its potential in bio-based materials and renewable energy applications. Companies are investing in patent-protected derivatives to secure competitive advantages, while regulatory bodies emphasize REACH compliance and safety assessments. Frequently searched terms like "sustainable spirocyclic compounds" and "tert-butyl derivatives in industry" highlight the intersection of innovation and environmental responsibility.

Looking ahead, the compound's adaptability to catalysis and nanotechnology opens new avenues for research. For instance, its integration into metal-organic frameworks (MOFs) or supramolecular systems could revolutionize molecular encapsulation and drug delivery. As the scientific community continues to unravel its potential, CAS No. 2060059-21-2 remains a focal point for interdisciplinary studies bridging chemistry, engineering, and life sciences.